Cas no 2679926-69-1 (rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid
• CAS No: 2679926-69-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5644417
• PubChem ID: 165919705
• Update Time: 2025-07-16

rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-69-1
• EN300-28279501
• rac-(1R,2S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclopropane-1-carboxylic acid
• rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-2-7-18-13(17)14-5-3-9(4-6-14)10-8-11(10)12(15)16/h2,9-11H,1,3-8H2,(H,15,16)/t10-,11+/m0/s1
• InChI Key： QSZDYARHSPMBIW-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1CCN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid (CAS: 2679926-69-1)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel small molecules as potential therapeutic agents. Among these, rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid (CAS: 2679926-69-1) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its cyclopropane-carboxylic acid core and piperidine carbonyl moiety, has been investigated for its role as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have demonstrated its utility in the development of enzyme inhibitors, particularly those targeting proteases and kinases involved in inflammatory and oncogenic pathways. The presence of the prop-2-en-1-yloxy carbonyl group enhances its reactivity, making it a versatile building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid, optimizing yield and purity through novel catalytic methods. The study reported a 75% yield using palladium-catalyzed allylation, underscoring the compound's synthetic accessibility. Furthermore, the compound's chiral centers were found to influence its binding affinity to target proteins, suggesting potential for enantioselective applications.

Biological evaluations of this compound have revealed promising activity in preclinical models. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and inflammatory diseases. The rac-(1R,2S) enantiomer showed a 50% inhibition (IC50) of MMP-9 at 2.3 µM, highlighting its potential as a lead compound for further optimization.

Despite these advancements, challenges remain in translating these findings into clinical applications. The compound's pharmacokinetic properties, such as metabolic stability and bioavailability, require further investigation. Additionally, the need for enantiopure synthesis to minimize off-target effects is a critical area of ongoing research. Collaborative efforts between academic and industrial researchers are expected to address these gaps, paving the way for the development of next-generation therapeutics.

In conclusion, rac-(1R,2S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid represents a promising scaffold in medicinal chemistry, with demonstrated synthetic feasibility and biological relevance. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its therapeutic potential in disease models. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development.